Cas no 5337-08-6 (1-(7-acetyldibenzothiophen-3-yl)ethanone)

• Product Name: 1-(7-acetyldibenzothiophen-3-yl)ethanone
• CAS No: 5337-08-6
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 1582271
• PubChem ID: 219304
• Update Time: 2025-04-21

1-(7-acetyldibenzothiophen-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-acetyldibenzothiophen-3-yl)ethanone
• 1,1'-dibenzo[b,d]thiene-3,7-diyldiethanone
• NSC408
• AC1L56HI
• AC1Q5GK8
• NSC-408
• KST-1A9508
• 3,7-DIACETYLDIBENZOTHIOPHENE
• AR-1B4504
• 1,1'-dibenzo[b,d]thiene-3,7-diyldiethanone; NSC408; AC1L56HI; AC1Q5GK8; NSC-408; KST-1A9508; 3,7-DIACETYLDIBENZOTHIOPHENE; AR-1B4504;
• SCHEMBL15041007
• 5337-08-6
• DTXSID50277023

• Inchi： 1S/C16H12O2S/c1-9(17)11-3-5-13-14-6-4-12(10(2)18)8-16(14)19-15(13)7-11/h3-8H,1-2H3
• InChI Key： CVBFFCRNCOKYEF-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(C)=O)C=CC=2C2C=CC(C(C)=O)=CC1=2

Computed Properties

• Exact Mass: 268.05586
• Monoisotopic Mass: 268.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 465.2°C at 760 mmHg
• Flash Point: 235.2°C
• Refractive Index: 1.69
• PSA: 34.14
• LogP: 4.45970